Cas no 2228485-57-0 (2-4-(propan-2-yl)phenylethane-1-sulfonyl fluoride)

• Product Name: 2-4-(propan-2-yl)phenylethane-1-sulfonyl fluoride
• CAS No: 2228485-57-0
• MF: C₁₁H₁₅FO₂S
• MW: 230.299005746841
• CID: 6004134
• PubChem ID: 165869218
• Update Time: 2025-10-18

2-4-(propan-2-yl)phenylethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-4-(propan-2-yl)phenylethane-1-sulfonyl fluoride
• 2-[4-(propan-2-yl)phenyl]ethane-1-sulfonyl fluoride
• 2228485-57-0
• EN300-1990865

• Inchi： 1S/C11H15FO2S/c1-9(2)11-5-3-10(4-6-11)7-8-15(12,13)14/h3-6,9H,7-8H2,1-2H3
• InChI Key： IBIYZPOFQCAEQW-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC(=CC=1)C(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 230.07767905g/mol
• Monoisotopic Mass: 230.07767905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-4-(propan-2-yl)phenylethane-1-sulfonyl fluoride

Comprehensive Overview of 2-4-(propan-2-yl)phenylethane-1-sulfonyl fluoride (CAS No. 2228485-57-0): Properties, Applications, and Industry Insights

In the rapidly evolving field of chemical research and industrial applications, 2-4-(propan-2-yl)phenylethane-1-sulfonyl fluoride (CAS No. 2228485-57-0) has emerged as a compound of significant interest. This sulfonyl fluoride derivative is widely recognized for its unique chemical properties and versatility in synthetic chemistry. With the growing demand for high-performance chemical intermediates, this compound has garnered attention from pharmaceutical, agrochemical, and material science sectors. Its molecular structure, characterized by a propan-2-ylphenyl group and a reactive sulfonyl fluoride moiety, enables diverse functionalization, making it a valuable building block in organic synthesis.

The compound’s CAS number 2228485-57-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in global chemical databases. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such specialized intermediates. For instance, the rise of covalent inhibitors in drug development has increased the demand for sulfonyl fluoride-based compounds, owing to their selective reactivity with biological targets. Additionally, the compound’s potential in click chemistry applications aligns with the industry’s shift toward modular and efficient synthetic routes.

From a technical perspective, 2-4-(propan-2-yl)phenylethane-1-sulfonyl fluoride exhibits notable stability under standard storage conditions, which is a key advantage for industrial-scale handling. Its thermal and hydrolytic stability ensures compatibility with a wide range of reaction conditions, including those employed in high-throughput screening and catalysis. Researchers have also explored its utility in polymer modification, where the sulfonyl fluoride group acts as a versatile handle for post-polymerization functionalization. This adaptability has spurred innovation in smart materials and surface engineering, addressing contemporary challenges in coatings and adhesives.

The compound’s relevance extends to life sciences, particularly in proteomics and chemical biology. Its ability to form stable covalent bonds with amino acid residues makes it a promising candidate for activity-based protein profiling (ABPP). This application is pivotal in identifying novel drug targets and understanding disease mechanisms, a topic frequently searched in biomedical research forums. Furthermore, the integration of machine learning in chemical analysis has streamlined the study of such compounds, enabling faster structure-activity relationship (SAR) predictions.

In the context of sustainability, 2-4-(propan-2-yl)phenylethane-1-sulfonyl fluoride aligns with the principles of atom economy and waste reduction. Its efficient synthesis and minimal byproduct generation resonate with the green chemistry movement, a hot topic among environmentally conscious researchers. Companies are increasingly adopting eco-friendly synthetic protocols, and this compound’s compatibility with such methods positions it as a future-proof intermediate. Searches for sustainable chemical alternatives and benign by design strategies often highlight its potential.

To conclude, 2-4-(propan-2-yl)phenylethane-1-sulfonyl fluoride (CAS No. 2228485-57-0) represents a convergence of innovation, utility, and sustainability. Its applications span drug discovery, materials science, and biotechnology, reflecting the interdisciplinary nature of modern chemistry. As industries continue to prioritize efficiency and environmental responsibility, this compound is poised to play a pivotal role in shaping next-generation chemical solutions.